![molecular formula C22H30N4OS B5367894 1'-(1,3-benzothiazol-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine](/img/structure/B5367894.png)
1'-(1,3-benzothiazol-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(1,3-benzothiazol-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine, also known as BZP, is a synthetic compound that belongs to the piperazine family. BZP is a psychoactive drug that is commonly used as a recreational drug due to its stimulant effects. However, BZP has also gained attention in scientific research due to its potential therapeutic applications. In
Mechanism of Action
1'-(1,3-benzothiazol-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. This compound also inhibits the reuptake of these neurotransmitters, leading to increased levels of these neurotransmitters in the synaptic cleft. The increased levels of dopamine, norepinephrine, and serotonin in the brain lead to the stimulant effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been found to increase heart rate, blood pressure, and body temperature. This compound has also been found to cause pupil dilation, dry mouth, and increased sweating. This compound has been found to have a long half-life, with effects lasting up to 8 hours.
Advantages and Limitations for Lab Experiments
1'-(1,3-benzothiazol-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has several advantages for lab experiments. This compound is easy to synthesize and has a long half-life, making it a useful tool for studying the effects of stimulants on the brain. However, this compound also has several limitations for lab experiments. This compound has a narrow therapeutic window, with doses above a certain level leading to toxic effects. This compound also has potential for abuse, making it difficult to use in clinical studies.
Future Directions
There are several future directions for 1'-(1,3-benzothiazol-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine research. This compound has potential as a treatment for Parkinson's disease, Alzheimer's disease, and depression, and further research is needed to explore these potential therapeutic applications. This compound could also be used as a tool to study the effects of stimulants on the brain and to explore the neurobiology of addiction. Further research is needed to explore the limitations of this compound as a lab tool and to develop new compounds with similar effects but fewer limitations.
Synthesis Methods
1'-(1,3-benzothiazol-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 2-aminobenzothiazole from 2-nitrobenzothiazole. The second step involves the reaction of 2-aminobenzothiazole with 1-benzylpiperazine to form 1-benzyl-4-(2-aminobenzothiazol-6-yl)piperazine. The final step involves the reaction of 1-benzyl-4-(2-aminobenzothiazol-6-yl)piperazine with pyrrolidine-1-carboxylic acid to form this compound.
Scientific Research Applications
1'-(1,3-benzothiazol-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has gained attention in scientific research due to its potential therapeutic applications. This compound has been found to have anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been investigated for its potential use as a treatment for Parkinson's disease, Alzheimer's disease, and depression.
properties
IUPAC Name |
[1-[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N4OS/c27-21(24-11-3-4-12-24)17-6-5-13-26(16-17)18-9-14-25(15-10-18)22-23-19-7-1-2-8-20(19)28-22/h1-2,7-8,17-18H,3-6,9-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRYYXSJKCBNJDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.